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Compound of Interest

Compound Name: DL-METHIONINE-D3

Cat. No.: B3044143

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and regulatory compliance. This
guide provides essential information and step-by-step procedures for the safe disposal of DL-
Methionine-D3, a deuterated form of the essential amino acid methionine.

Understanding the Compound and Associated
Hazards

DL-Methionine, in its non-deuterated form, is generally considered non-hazardous according to
GHS classifications.[1][2] However, as with all laboratory chemicals, it should be handled with
caution.[1] The primary hazards are associated with its combustion, as it is a combustible solid
that may emit toxic fumes, including nitrogen oxides (NOXx), carbon monoxide (CO), carbon
dioxide (CO2), and sulfur oxides (SOx), when heated to decomposition.[1][3][4][5] It is also
incompatible with strong oxidizing agents.[1][4]

While DL-Methionine-D3 shares the chemical properties of its non-labeled counterpart, the
presence of deuterium isotopes does not significantly alter its immediate chemical hazards for
disposal purposes in a laboratory setting. Regulations concerning deuterium often pertain to
bulk quantities of deuterium gas (D2) or heavy water (D20) due to their application in the
nuclear industry.[6][7] For small quantities of deuterated organic compounds used in research,
standard chemical waste procedures should be followed.

Personal Protective Equipment (PPE) and Handling
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Before handling DL-Methionine-D3 for disposal, ensure you are wearing appropriate Personal
Protective Equipment (PPE).

o Eye Protection: Wear safety glasses or goggles.[8]
e Hand Protection: Use nitrile or latex gloves.[8]

» Respiratory Protection: If there is a risk of generating dust, use a dust mask or work in a
ventilated area.[3][8]

o Protective Clothing: A standard laboratory coat is recommended.

Step-by-Step Disposal Procedure

The disposal of DL-Methionine-D3 should be managed through your institution's hazardous
waste program. Do not discharge it into drains or rivers.[3][9]

» Consult Local Regulations: Always review your institution's specific chemical hygiene plan
and local hazardous waste regulations before proceeding.[1] These guidelines are the
primary source for compliance.

o Waste Collection:

o Collect waste DL-Methionine-D3, including any contaminated materials (e.g., weighing
paper, contaminated tips), in a designated and compatible waste container.[10] The
container must be in good condition, not leaking, and have a properly fitting cap.[11]

o For solid waste, a clearly labeled, sealable bag or a wide-mouth solid waste container is
appropriate.

e Labeling:

o

Clearly label the waste container as "Hazardous Waste."

o

Identify the contents fully: "DL-Methionine-D3" and list any other chemical constituents if
it is a mixture.

o

Indicate the approximate quantity of the waste.
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o Storage:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.[10]

o Keep it segregated from incompatible materials, particularly strong oxidizing agents.[1][5]
e Arrange for Pickup:

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for the chemical waste.[10] Do not attempt to dispose of the chemical through
regular trash.

In the event of a small spill, it can be swept up mechanically, placed into a suitable, closed
container for disposal, and the area should be ventilated.[1][5][12]

Quantitative Data Summary

The following table summarizes key physical and chemical properties of DL-Methionine
relevant to its handling and disposal.

Property Value Source
Chemical Formula CsHsD3NO2S [13]
Appearance White crystalline powder [1][8]
Molecular Weight 152.23 g/mol [13]
Melting Point 270 - 273 °C (decomposes) [41[5]
Solubility Soluble in water [1][8]
Incompatibilities Strong oxidizing agents [1114]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of DL-
Methionine-D3.
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Caption: Workflow for the disposal of DL-Methionine-D3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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